Cas no 2138011-58-0 (4-{4-(tert-butoxy)methylphenyl}morpholin-3-one)

• Product Name: 4-{4-(tert-butoxy)methylphenyl}morpholin-3-one
• CAS No: 2138011-58-0
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 5760369
• PubChem ID: 165482520
• Update Time: 2025-06-15

4-{4-(tert-butoxy)methylphenyl}morpholin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-{4-[(tert-butoxy)methyl]phenyl}morpholin-3-one
• EN300-1086179
• 2138011-58-0
• 4-{4-(tert-butoxy)methylphenyl}morpholin-3-one

• Inchi： 1S/C15H21NO3/c1-15(2,3)19-10-12-4-6-13(7-5-12)16-8-9-18-11-14(16)17/h4-7H,8-11H2,1-3H3
• InChI Key： HXBKMQWJQJQCML-UHFFFAOYSA-N
• SMILES： O(CC1C=CC(=CC=1)N1C(COCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 263.15214353g/mol
• Monoisotopic Mass: 263.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.8Ų

Additional information on 4-{4-(tert-butoxy)methylphenyl}morpholin-3-one

Introduction to 4-{4-(tert-butoxy)methylphenyl}morpholin-3-one (CAS No. 2138011-58-0)

4-{4-(tert-butoxy)methylphenyl}morpholin-3-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and potential therapeutic applications. This compound, identified by the CAS number 2138011-58-0, has garnered attention due to its molecular architecture, which integrates a morpholine ring with a substituted phenyl group and a tert-butoxy methyl moiety. The structural features of this molecule not only contribute to its chemical properties but also open up diverse possibilities in drug design and development.

The morpholine core in 4-{4-(tert-butoxy)methylphenyl}morpholin-3-one is a key pharmacophore that has been widely explored in medicinal chemistry for its ability to modulate biological pathways. Morpholine derivatives are known for their versatility in interacting with biological targets, making them valuable in the synthesis of drugs targeting various diseases. The presence of the tert-butoxy methyl group on the phenyl ring further enhances the compound's solubility and metabolic stability, which are critical factors in drug formulation and delivery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of 4-{4-(tert-butoxy)methylphenyl}morpholin-3-one with biological targets with greater accuracy. These studies have highlighted the compound's potential as an inhibitor of enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The tert-butoxy group, in particular, has been shown to enhance binding interactions by stabilizing the transition state of enzymatic reactions, thereby increasing the compound's efficacy.

In addition to its pharmacological potential, 4-{4-(tert-butoxy)methylphenyl}morpholin-3-one has been investigated for its role in chemoprevention and anti-cancer applications. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and inhibiting key signaling pathways involved in tumor growth. The morpholine ring is particularly effective in modulating these pathways by interacting with ATP-binding sites on target enzymes, thereby blocking their activity.

The synthesis of 4-{4-(tert-butoxy)methylphenyl}morpholin-3-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution, have been employed to construct the complex framework of this molecule. These methods not only improve the efficiency of synthesis but also allow for the introduction of additional functional groups, expanding the compound's therapeutic potential.

One of the most promising areas of research involving 4-{4-(tert-butoxy)methylphenyl}morpholin-3-one is its application in central nervous system (CNS) disorders. Studies have shown that this compound can cross the blood-brain barrier due to its favorable lipophilicity and metabolic stability. This property makes it an attractive candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The morpholine ring has been found to interact with neurotransmitter receptors, modulating neuronal activity and potentially reversing cognitive decline.

The development of novel drug candidates like 4-{4-(tert-butoxy)methylphenyl}morpholin-3-one relies heavily on high-throughput screening (HTS) technologies that allow for rapid evaluation of thousands of compounds for their biological activity. HTS has been instrumental in identifying lead compounds that exhibit promising therapeutic effects, which can then be optimized through structure-activity relationship (SAR) studies. These studies help refine the molecular structure of 4-{4-(tert-butoxy)methylphenyl}morpholin-3-one, enhancing its potency and selectivity against target enzymes.

Regulatory considerations play a crucial role in the progression of 4-{4-(tert-butoxy)methylphenyl}morpholin-3-one from preclinical research to clinical trials. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced consistently under controlled conditions, minimizing variability and ensuring safety. Additionally, toxicological studies are conducted to assess potential side effects and determine safe dosage ranges for human use. These rigorous evaluations are essential for gaining regulatory approval and bringing new drugs to market.

The future prospects of 4-{4-(tert-butoxy)methylphenyl}morpholin-3-one are vast, with ongoing research exploring new therapeutic applications and improving synthetic methodologies. Collaborative efforts between academic institutions, pharmaceutical companies, and biotech firms are accelerating the discovery and development of novel compounds like this one. As our understanding of biological mechanisms continues to evolve, so too will our ability to design molecules that target specific diseases with high precision.